Cas no 2227940-27-2 ((2R)-2-amino-2-{7-oxabicyclo2.2.1heptan-2-yl}ethan-1-ol)

• Product Name: (2R)-2-amino-2-{7-oxabicyclo2.2.1heptan-2-yl}ethan-1-ol
• CAS No: 2227940-27-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6000064
• PubChem ID: 165610422
• Update Time: 2025-05-24

(2R)-2-amino-2-{7-oxabicyclo2.2.1heptan-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-{7-oxabicyclo2.2.1heptan-2-yl}ethan-1-ol
• (2R)-2-amino-2-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-ol
• 2227940-27-2
• EN300-1754941

• Inchi： 1S/C8H15NO2/c9-7(4-10)6-3-5-1-2-8(6)11-5/h5-8,10H,1-4,9H2/t5?,6?,7-,8?/m0/s1
• InChI Key： MTIUUMXRRUENNE-UWWAEOQPSA-N
• SMILES： O1C2CCC1C([C@H](CO)N)C2

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.5Ų

Additional information on (2R)-2-amino-2-{7-oxabicyclo2.2.1heptan-2-yl}ethan-1-ol

Compound Introduction: (2R)-2-amino-2-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-ol (CAS No. 2227940-27-2)

The compound (2R)-2-amino-2-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-ol, identified by its CAS number 2227940-27-2, represents a significant advancement in the field of medicinal chemistry and pharmacology. This molecule, featuring a complex bicyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. Its unique stereochemistry and functional group arrangement make it a promising candidate for further investigation, particularly in the context of enzyme inhibition and molecular recognition.

At the core of this compound's structure lies a 7-oxabicyclo[2.2.1]heptan-2-yl moiety, which contributes to its rigid framework and influences its interactions with biological targets. The presence of an amino group at the (2R) position introduces chiral specificity, a critical factor in drug design aimed at achieving high selectivity and efficacy. This configuration is particularly relevant in the development of protease inhibitors, where enantiomeric purity can significantly impact pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to design compounds like (2R)-2-amino-2-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-ol with greater precision. Studies have demonstrated that the bicyclic scaffold can mimic natural product motifs, enhancing binding affinity to biological receptors. For instance, analogs of this compound have shown promise in inhibiting certain serine proteases, which are implicated in various pathological processes, including inflammation and cancer progression.

The pharmacological relevance of this compound is further underscored by its potential role as a scaffold for drug discovery. The 7-oxabicyclo[2.2.1]heptan-2-yl ring system is known to exhibit favorable pharmacokinetic properties, such as improved solubility and metabolic stability. These characteristics are essential for developing drugs that can withstand the body's physiological processes while maintaining therapeutic activity. Additionally, the chiral center at the (2R) position allows for the exploration of enantiomer-specific effects, which can lead to more tailored therapeutic interventions.

In vitro studies have begun to elucidate the mechanism of action for derivatives of this compound. Initial experiments suggest that it may interact with specific amino acid residues in target enzymes, thereby modulating their activity. This mode of action is particularly intriguing given the growing interest in small-molecule inhibitors as therapeutic agents. The ability to precisely modulate enzyme function holds promise for treating a wide range of diseases, from metabolic disorders to infectious diseases.

The synthesis of (2R)-2-amino-2-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-ol presents unique challenges due to its complex stereochemistry and ring system. However, recent developments in synthetic methodology have made it more feasible to access such molecules with high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have enabled researchers to construct these intricate structures with increasing efficiency.

One particularly notable application of this compound is in the development of enzyme inhibitors for therapeutic use. Proteases play a crucial role in numerous biological pathways, and their dysregulation is often associated with disease states. By designing molecules that selectively inhibit specific proteases, researchers can develop treatments that target the underlying causes of these conditions without causing broadside effects on other enzymes or biological systems.

The potential therapeutic applications extend beyond protease inhibition. The structural features of this compound also make it a candidate for developing drugs that interact with other biological targets, such as receptors and ion channels. These interactions could lead to novel treatments for neurological disorders, cardiovascular diseases, and other conditions where modulation of cellular signaling pathways is desired.

As research continues to uncover new insights into molecular recognition and drug design principles, compounds like (2R)-2-amino-2-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-ol will undoubtedly play a pivotal role in advancing therapeutic strategies. Their unique structural features and functional groups provide a rich foundation for innovation, enabling the development of next-generation drugs with improved efficacy and reduced side effects.

The future directions for this compound include further exploration of its pharmacological profile through both computational and experimental studies. By integrating machine learning models with traditional wet-lab techniques, researchers can accelerate the discovery process and identify new analogs with enhanced properties. Additionally, clinical trials may be initiated to evaluate the safety and efficacy of derivatives in human populations.

In conclusion,(2R)-2-amino-2-{7-oxabicyclo[2.2.1]heptan-3-y}ethan 1 -ol (CAS No 2227940 - 27 - 22 represents a promising entry into the realm o medicinal chemistry Its unique structural features potential applications i therapeutic agent development make it an exciting subject o study for researchers aiming t push th boundaries o drug discovery p>